Cas no 138175-25-4 ((R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine)

• Product Name: (R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine
• CAS No: 138175-25-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD09257828
• CID: 1019848
• PubChem ID: 15682917
• Update Time: 2025-05-19

(R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,alpha-(1-methylethyl)-,(alphaR)-(9CI)
• (R)-2-Methyl-1-pyridin-2-yl-propylamine
• (1R)-2-methyl-1-pyridin-2-ylpropan-1-amine
• (R)-2-methyl-1-(pyridin-2-yl)propan-1-amine
• CS-0120516
• (1R)-2-methyl-1-(pyridin-2-yl)propan-1-amine
• (1R)-2-Methyl-1-(2-pyridyl)propylamine
• (alphaR)-alpha-Isopropylpyridine-2-methaneamine
• MFCD09257828
• 138175-25-4
• N11120
• 2-Pyridinemethanamine, alpha-(1-methylethyl)-, (alphaR)-
• AKOS006237384
• AS-67769
• DB-189892
• SCHEMBL25706581
• (R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine

• MDL： MFCD09257828
• Inchi： 1S/C9H14N2/c1-7(2)9(10)8-5-3-4-6-11-8/h3-7,9H,10H2,1-2H3/t9-/m1/s1
• InChI Key： DQKQDUXKROXADZ-SECBINFHSA-N
• SMILES： N[C@@H](C1C=CC=CN=1)C(C)C

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine

Introduction to (R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine (CAS No. 138175-25-4)

(R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine (CAS No. 138175-25-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound, also known as (R)-MPPA, is a member of the class of pyridine derivatives and has been extensively studied for its potential applications in the development of novel therapeutic agents.

The (R)-enantiomer of 2-methyl-1-(pyridin-2-yl)propan-1-amine is particularly noteworthy for its stereoselective interactions with various biological targets, which can lead to enhanced efficacy and reduced side effects in drug formulations. The chiral center in the molecule imparts distinct pharmacological properties, making it a valuable candidate for drug discovery and development.

Recent research has highlighted the potential of (R)-MPPA in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound can act as a selective serotonin reuptake inhibitor (SSRI), which has implications for the treatment of depression, anxiety, and other mood disorders. Additionally, (R)-MPPA has been investigated for its ability to interact with nicotinic acetylcholine receptors (nAChRs), suggesting its potential as a cognitive enhancer and neuroprotective agent.

In the realm of chemical synthesis, (R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine can be prepared through various enantioselective methods, including asymmetric synthesis and chiral resolution techniques. These methods ensure the production of high-purity enantiomers, which is crucial for pharmaceutical applications where stereochemical purity is paramount. The use of chiral catalysts and auxiliaries has been particularly effective in achieving high enantioselectivity during the synthesis process.

From a pharmacokinetic perspective, (R)-MPPA exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics make it suitable for various routes of administration, including oral and intravenous delivery. Preclinical studies have demonstrated that (R)-MPPA can effectively cross the blood-brain barrier (BBB), which is essential for its therapeutic action in CNS disorders.

The safety profile of (R)-MPPA has also been extensively evaluated. Toxicological studies have shown that this compound has a low toxicity profile and does not exhibit significant adverse effects at therapeutic doses. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In clinical trials, (R)-MPPA has shown promising results in treating various conditions. For instance, phase II trials have demonstrated its efficacy in reducing symptoms of depression and anxiety with minimal side effects. These findings have paved the way for further clinical development and potential approval as a new drug entity.

Moreover, (R)-MPPA has been explored for its potential in combination therapy with other drugs to enhance treatment outcomes. For example, its synergistic effects with existing SSRIs have been studied to improve therapeutic efficacy while reducing the risk of side effects associated with higher doses of single agents.

In conclusion, (R)-2-Methyl-1-(pyridin-2-yl)propan-1-amine (CAS No. 138175-25-4) represents a promising compound with significant potential in the development of novel therapeutics for CNS disorders. Its unique chemical structure, favorable pharmacological properties, and positive clinical outcomes make it an exciting area of ongoing research and development in the pharmaceutical industry.